Cas no 62702-86-7 (Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester)
62702-86-7 structure
Product Name:Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester
CAS No:62702-86-7
MF:C14H23NO2
MW:237.33792424202
CID:434673
PubChem ID:71383662
Update Time:2025-04-19
Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester
- methyl 2-(3-piperidin-1-ylcyclohexylidene)acetate
- Methyl [3-(piperidin-1-yl)cyclohexylidene]acetate
- 62702-86-7
- DTXSID10805962
-
- Inchi: 1S/C14H23NO2/c1-17-14(16)11-12-6-5-7-13(10-12)15-8-3-2-4-9-15/h11,13H,2-10H2,1H3
- InChI Key: HGLVYVJHABBRRZ-UHFFFAOYSA-N
- SMILES: O(C)C(C=C1CCCC(C1)N1CCCCC1)=O
Computed Properties
- Exact Mass: 237.17299
- Monoisotopic Mass: 237.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
Acetic acid, [3-(1-piperidinyl)cyclohexylidene]-, methyl ester Related Literature
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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